Cas no 872701-40-1 (3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine)

• Product Name: 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine
• CAS No: 872701-40-1
• MF: C₁₆H₁₂FN₃S
• MW: 297.349985122681
• CID: 5508782
• Update Time: 2025-05-25

3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-[[(4-fluorophenyl)methyl]thio]-6-(3-pyridinyl)-
• 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine

• Inchi： 1S/C16H12FN3S/c17-14-5-3-12(4-6-14)11-21-16-8-7-15(19-20-16)13-2-1-9-18-10-13/h1-10H,11H2
• InChI Key： RRGJJJVUGSMOSB-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)=NN=C(C2=CC=CN=C2)C=C1

Additional information on 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine

Recent Advances in the Study of 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine (CAS: 872701-40-1)

The compound 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine (CAS: 872701-40-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyridazine core substituted with a 4-fluorophenylmethylsulfanyl group and a pyridin-3-yl moiety, exhibits promising biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its synthesis, structural optimization, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine exhibits selective inhibition against specific kinase isoforms, with IC50 values in the low micromolar range. Molecular docking simulations have further elucidated its binding mode, revealing interactions with key residues in the ATP-binding pocket of the target kinases. These findings suggest its potential as a scaffold for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's anti-inflammatory effects. In vivo models of inflammation have shown that administration of 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine leads to a significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6. Mechanistic studies indicate that this effect may be mediated through the modulation of NF-κB signaling pathways. These results underscore the compound's dual functionality, making it a versatile candidate for therapeutic intervention in inflammatory diseases.

The synthetic routes for 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine have also been a subject of recent optimization. Traditional methods involving multi-step reactions have been refined to improve yield and purity. For instance, a one-pot synthesis approach utilizing palladium-catalyzed cross-coupling reactions has been reported, offering a more efficient and scalable route. Advances in purification techniques, such as high-performance liquid chromatography (HPLC), have further enhanced the accessibility of this compound for research and development purposes.

Despite these promising developments, challenges remain in the clinical translation of 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current efforts are directed toward structural modifications to improve pharmacokinetic properties while retaining biological activity. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-{(4-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine (CAS: 872701-40-1) represents a promising compound with diverse therapeutic potential. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with advances in synthetic methodologies, positions it as a valuable candidate for future drug discovery. Ongoing research will be crucial in addressing existing challenges and unlocking its full therapeutic potential.